Cas no 2114-39-8 (2-Bromo-1-phenylpropane)
2-Bromo-1-phenylpropane structure
Product Name:2-Bromo-1-phenylpropane
CAS No:2114-39-8
MF:C9H11Br
MW:199.087641954422
MDL:MFCD00000149
CID:256099
PubChem ID:102754
Update Time:2025-04-19
2-Bromo-1-phenylpropane Chemical and Physical Properties
Names and Identifiers
-
- (2-Bromopropyl)benzene
- 2-BROMO-1-PHENYLPROPANE
- Benzene,(2-bromopropyl)-
- 1-phenyl-2-bromopropane
- 2-bromo-1-phenyl-propane
- 2-bromopropylbenzene
- (2-bromo-propyl)-benzene
- Benzene, (2-bromopropyl)-
- NVYOCAOZCSNIHR-UHFFFAOYSA-N
- 2-bromanylpropylbenzene
- (2-bromopropyl)-benzene
- 1-(2-bromopropyl)benzene
- NVYOCAOZCSNIHR-UHFFFAOYSA-
- .+/-.-2-Bromo-1-phenylpropane
- 0794AB
- B
- EINECS 218-315-9
- MFCD00000149
- FT-0611385
- NS00045652
- A815165
- BP-21460
- AS-58484
- J-500675
- EN300-1861474
- 2-Bromo-1-phenylpropane, 96%
- CS-0204904
- DTXSID60943464
- AKOS009158006
- BP-30053
- AMY11172
- CAA11439
- B2290
- InChI=1/C9H11Br/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- SCHEMBL873579
- 2114-39-8
- DB-045498
- 2-Bromo-1-phenylpropane
-
- MDL： MFCD00000149
- Inchi： 1S/C9H11Br/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key： NVYOCAOZCSNIHR-UHFFFAOYSA-N
- SMILES： BrC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 198.00400
- Monoisotopic Mass: 198.004413
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 84.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1.291 g/mL at 25 °C(lit.)
- Melting Point: -10°C (estimate)
- Boiling Point: 107-109 °C/16 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:195.8°F
Degrees Celsius:91°C - Refractive Index: n20/D 1.545(lit.)
- PSA: 0.00000
- LogP: 3.01250
- Solubility: Not determined
2-Bromo-1-phenylpropane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227-H315-H319
- Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：NA 1993 / PGIII
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
2-Bromo-1-phenylpropane Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Bromo-1-phenylpropane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B77401-5G |
2-Bromo-1-phenylpropane |
2114-39-8 | 5g |
¥1328.09 | 2023-11-11 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B77401-25G |
2-Bromo-1-phenylpropane |
2114-39-8 | 25g |
¥5364.92 | 2023-11-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZI817-5g |
2-Bromo-1-phenylpropane |
2114-39-8 | 93.0%(GC) | 5g |
￥1489.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ZI817-1g |
2-Bromo-1-phenylpropane |
2114-39-8 | 93.0%(GC) | 1g |
￥416.0 | 2022-06-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02461-25g |
(2-Bromopropyl)benzene |
2114-39-8 | 96% | 25g |
¥3438.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02461-5g |
(2-Bromopropyl)benzene |
2114-39-8 | 96% | 5g |
¥1408.0 | 2024-07-19 | |
| TRC | B678383-50mg |
2-Bromo-1-phenylpropane |
2114-39-8 | 50mg |
$ 58.00 | 2023-09-08 | ||
| TRC | B678383-100mg |
2-Bromo-1-phenylpropane |
2114-39-8 | 100mg |
$ 75.00 | 2023-09-08 | ||
| TRC | B678383-500mg |
2-Bromo-1-phenylpropane |
2114-39-8 | 500mg |
$ 92.00 | 2023-09-08 | ||
| Apollo Scientific | OR323250-5g |
2-Bromo-1-phenylpropane |
2114-39-8 | 5g |
£165.00 | 2025-02-19 |
2-Bromo-1-phenylpropane Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2114-39-8)2-Bromo-1-phenylpropane
Order Number:A815165
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):174.0
Email:sales@amadischem.com
2-Bromo-1-phenylpropane Related Literature
-
Afaf R. Genady,Hiroyuki Nakamura Org. Biomol. Chem. 2010 8 4427
-
Suresh Saini,Deepak S. Gavali,Ramesh Bhawar,Ranjit Thapa,Rajendra S. Dhayal,Shubhankar Kumar Bose Catal. Sci. Technol. 2023 13 147
-
Kenji Mishiro,Mengfei Wang,Saki Hirata,Takeshi Fuchigami,Kazuhiro Shiba,Seigo Kinuya,Kazuma Ogawa RSC Med. Chem. 2022 13 986
-
Megan E. Greaves,Elliot L. B. Johnson Humphrey,David J. Nelson Catal. Sci. Technol. 2021 11 2980
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2114-39-8)2-Bromo-1-phenylpropane
Purity:99%
Quantity:5g
Price ($):174.0